1-(2,6-dimethylmorpholino)-2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone

• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylethanone
• InChI: InChI=1S/C14H20N6O2S/c1-4-20-13-12(17-18-20)14(16-8-15-13)23-7-11(21)19-5-9(2)22-10(3)6-19/h8-10H,4-7H2,1-3H3
• InChI Key: ZBYNWJYBYAMROL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)SCC(=O)N3CC(OC(C3)C)C)N=N1
• Molecular Formula: C14H20N6O2S
• Molecular Weight: 336.42 g/mol

Description

1-(2,6-dimethylmorpholino)-2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone is a useful research compound. Its molecular formula is C14H20N6O2S and its molecular weight is 336.41. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

The compound's synthesis involves complex reactions that yield a variety of heterocyclic compounds. For example, the treatment of certain acetyl derivatives with dimethylformamide dimethyl acetal can afford enaminone derivatives, which then react with amino derivatives to produce compounds like bis-pyrimidine, bis-pyrazole, and bis-triazolo-pyrimidine derivatives (Mabkhot et al., 2011). Similarly, the condensation of thioxopyrimidinyl derivatives with dimethylformamide dimethyl acetal (DMFDMA) leads to the formation of pyridino[2,3-d]pyrimidinones and triazolopyrimidinones, highlighting the utility of such reactions in synthesizing diverse heterocyclic compounds (Hassneen & Abdallah, 2003).

Antitumor Activity

Compounds with structures similar to the specified chemical have been evaluated for their antitumor activities. For instance, a series of new morpholinylchalcones were used as building blocks to construct 7-morpholino-2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-ones, which exhibited promising activities against human lung cancer and hepatocellular carcinoma cell lines (Muhammad et al., 2017).

Antimicrobial Activity

The synthesis of novel heterocycles incorporating thiazolo-benzimidazole moieties has shown moderate effects against certain bacterial and fungal species, suggesting potential applications of related compounds in developing new antimicrobial agents (Abdel‐Aziz et al., 2008).

Biological and Medicinal Exploration

The utility of certain aminophenylethanones in heterocyclic synthesis has been highlighted, with applications in developing thiophenes, oxazoles, triazoles, and pyrimidines for biological and medicinal exploration. This underscores the potential of compounds like 1-(2,6-dimethylmorpholino)-2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone in contributing to the synthesis of biologically active heterocycles (Salem et al., 2021).